Cas no 902887-80-3 (N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 902887-80-3
• MF: C₂₀H₂₂N₄O
• MW: 334.414884090424
• CID: 5362581
• Update Time: 2025-11-01

N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxamide
• STL089696

• Inchi： 1S/C20H22N4O/c1-12-6-7-14(3)18(10-12)21-20(25)19-16(5)24(23-22-19)17-9-8-13(2)15(4)11-17/h6-11H,1-5H3,(H,21,25)
• InChI Key： TTWNSXDSESKGIN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(C2=CC=C(C)C(C)=C2)N=N1)NC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 471
• XLogP3: 4.4
• Topological Polar Surface Area: 59.8

Additional information on N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 902887-80-3)

N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 902887-80-3, represents a convergence of advanced chemical synthesis and potential therapeutic applications. Its molecular structure incorporates multiple aromatic rings and a triazole core, which are known for their versatility in drug design and development.

The compound's structure is characterized by the presence of two phenyl rings substituted with methyl groups at specific positions (2,5-dimethylphenyl and 3,4-dimethylphenyl

In recent years, there has been a growing interest in exploring the pharmacological potential of triazole-containing compounds. The triazole moiety is particularly noteworthy for its role in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. For instance, studies have shown that triazoles can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making them attractive for the development of anti-inflammatory drugs. The specific substitution pattern in N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may contribute to its unique pharmacological profile, potentially offering benefits over simpler triazole derivatives.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations, are often employed to construct the complex aromatic system. These synthetic strategies not only highlight the expertise required in organic chemistry but also underscore the importance of innovative approaches in developing new molecular entities.

Evidence from preliminary studies suggests that N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may exhibit promising biological activities. In particular, its interaction with biological targets such as kinases and other enzymes has been explored in vitro. These interactions are critical for understanding its potential therapeutic effects and mechanisms of action. Furthermore, computational modeling and molecular docking studies have been instrumental in predicting how this compound might bind to its intended targets, providing valuable insights into its pharmacodynamics.

The compound's stability under various conditions is another area of interest. Chemical stability is a crucial factor in pharmaceutical development as it ensures that the drug remains effective throughout its shelf life. The presence of multiple aromatic rings and functional groups in N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit good stability under physiological conditions. However, further experimental validation is necessary to confirm these predictions and optimize storage conditions.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes in academic laboratories and industrial settings. For example, it can serve as a building block for more complex molecules or be used as an intermediate in synthesizing other bioactive compounds. This versatility underscores the importance of developing versatile chemical entities that can be adapted for multiple uses.

In conclusion, N-(2,5-dimethylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 902887-80-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups offer numerous possibilities for therapeutic applications and research endeavors. As research continues to uncover new insights into its properties and potential uses，this compound is poised to play a vital role in shaping the future of drug development.